Cas no 548-83-4 (Galangin)

• Product Name: Galangin
• CAS No: 548-83-4
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• MDL: MFCD00006833
• CID: 38259
• PubChem ID: 24857027
• Update Time: 2026-03-03

Galangin Chemical and Physical Properties

Names and Identifiers

• 3,5,7-Trihydroxy-2-phenyl-4H-chromen-4-one
• 3,5,7-trihydroxy-2-phenyl-4h-benzopyran-4-on
• 3,5,7-trihydroxy-flavon
• NORIZALPININ
• GALANGIN
• 3,5,7-trihydroxy-2-phenyl-chromen-4-one
• 3,5,7-trihydroxy-2-phenyl-4-benzopyrone
• 3,5,7-Trihydroxyflavone (Galangin)
• 1-(TERT-BUTOXYCARBONYL)-2,5-DIHYDRO-1H-PYRROLE-2-CARBOXYLIC ACID
• GALANGIN(SH)
• 3,5,7-trihydroxyfalvone
• 3,5,7-trihydroxyflavone
• 5,7-dihydroxyflavonol
• Galengin
• teptochrysin
• [ "3", "5", "7-Trihydroxyflavone" ]
• 3
• 3,5,7-triOH-Flavone
• 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-phenyl-
• 3,5,7-trihydroxy-2-phenylchromen-4-one
• NSC407229
• FLAVONE, 3,5,7-TRIHYDROXY-
• 4H-Benzopyran-4-one, 3,5,7-trihydroxy-2-phenyl-
• 142FWE6ECS
• VCCRNZQBSJXYJD-UHFFFAOYSA-N
• 3,5,7-trihydroxy-2-phenyl
• MLSMR
• SMR000112582
• MLS002473087
• 3,5,7-Trihydroxy-2-phenyl-4H-1-benzopyran-4-one
• 3,5,7-trihydroxy-2-phenyl-4H-benzopyran-4-one
• Galangin

• MDL： MFCD00006833
• Inchi： 1S/C15H10O5/c16-9-6-10(17)12-11(7-9)20-15(14(19)13(12)18)8-4-2-1-3-5-8/h1-7,16-17,19H
• InChI Key： VCCRNZQBSJXYJD-UHFFFAOYSA-N
• SMILES： OC1C=C2OC(=C(C(C2=C(O)C=1)=O)O)C1C=CC=CC=1
• BRN： 0272179

Computed Properties

• Exact Mass: 270.05300
• Monoisotopic Mass: 270.05282342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: 2.3
• Topological Polar Surface Area: 87
• Molecular Weight: 270.24

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2319 (rough estimate)
• Melting Point: 214-215 °C (lit.)
• Boiling Point: 518.6℃ at 760 mmHg
• Flash Point: 202.0±23.6 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: 571.9 mg/L @ 25 °C (est)
• PSA: 90.90000
• LogP: 2.57680
• Merck: 14,4339

Galangin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10
• RTECS：LK9275500
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Galangin

Galangin (CAS No. 548-83-4): A Comprehensive Overview of Its Chemical Profile and Emerging Therapeutic Applications

Galangin, a naturally occurring flavonoid derivative, is characterized by its chemical formula C₁₅H₁₀O₇ and is identified by the CAS number 548-83-4. This compound, primarily found in the roots of Alpinia galanga, an herb widely used in traditional medicine, has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities. The structural uniqueness of Galangin, featuring two phenolic hydroxyl groups and a conjugated system, imparts upon it remarkable antioxidant, anti-inflammatory, and anticancer properties.

The pharmacological significance of Galangin has been increasingly explored in recent years, with a particular focus on its potential in modulating various disease pathways. Recent studies have highlighted its role in inhibiting the proliferation of cancer cells through mechanisms such as inducing apoptosis and suppressing angiogenesis. For instance, research published in the journal Nature Communications demonstrated that Galangin can selectively target and kill breast cancer cells by disrupting mitochondrial function and enhancing oxidative stress. This finding underscores the compound's promise as a therapeutic agent in oncology.

Beyond its anticancer potential, Galangin has also been investigated for its neuroprotective effects. A study published in Neuropharmacology reported that Galangin exhibits significant neuroprotective properties against neurodegenerative diseases such as Alzheimer's and Parkinson's. The mechanism involves the reduction of amyloid-beta aggregation and the modulation of cholinergic pathways, which are crucial for cognitive function. These findings open new avenues for the development of neuroprotective drugs targeting these debilitating conditions.

The anti-inflammatory properties of Galangin have been another area of intense research. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, arthritis, and metabolic syndromes. Research indicates that Galangin can attenuate inflammatory responses by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. A study published in Biochemical Pharmacology showed that oral administration of Galangin reduces inflammation-related markers in animal models of arthritis, suggesting its therapeutic potential in managing inflammatory diseases.

The antioxidant activity of Galangin is another critical aspect of its biological profile. Reactive oxygen species (ROS) play a pivotal role in cellular damage and aging. Galangin's potent antioxidant properties have been demonstrated in various in vitro and in vivo studies. It scavenges ROS and enhances the activity of endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase. This dual mechanism makes Galangin an attractive candidate for preventing oxidative stress-related diseases such as liver cirrhosis and atherosclerosis.

The pharmacokinetic profile of Galangin is also an essential consideration for its therapeutic application. Research using advanced analytical techniques has provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Studies suggest that Galangin has good oral bioavailability but exhibits rapid metabolism due to conjugation with glucuronic acid and sulfate groups. This rapid clearance necessitates repeated dosing or formulation strategies to maintain therapeutic levels.

In conclusion, Galangin (CAS No. 548-83-4) stands out as a multifaceted natural product with significant therapeutic potential across various domains of medicine. Its ability to modulate cancer cell proliferation, protect against neurodegenerative diseases, reduce inflammation, and combat oxidative stress positions it as a promising candidate for future drug development. Continued research into its mechanisms of action and optimization of delivery systems will further enhance its clinical applicability.